2-(3-methyl-4-oxo-3,4-dihydro-1-phthalazinyl)-N-[4-(4-morpholinyl)phenyl]acetamide

• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-(3-methyl-4-oxophthalazin-1-yl)-N-(4-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C21H22N4O3/c1-24-21(27)18-5-3-2-4-17(18)19(23-24)14-20(26)22-15-6-8-16(9-7-15)25-10-12-28-13-11-25/h2-9H,10-14H2,1H3,(H,22,26)
• InChI Key: NUGLSEBEXURKAI-UHFFFAOYSA-N
• SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)NC3=CC=C(C=C3)N4CCOCC4

Description

2-(3-methyl-4-oxo-3,4-dihydro-1-phthalazinyl)-N-[4-(4-morpholinyl)phenyl]acetamide, commonly known as MORPH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of MORPH involves the inhibition of the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and pain perception. By inhibiting COX-2, MORPH reduces inflammation and pain. MORPH has also been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
MORPH has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and cancer. MORPH has also been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. Additionally, MORPH has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

MORPH has several advantages for use in lab experiments. It is relatively easy to synthesize, and its purity and yield can be optimized. Additionally, MORPH has been extensively studied, and its mechanism of action is well understood. However, MORPH also has some limitations. It is not water-soluble, which can make it difficult to administer in some experiments. Additionally, the specific dosage required for optimal results may vary depending on the experiment, which can make it challenging to use in some studies.

Future Directions

There are several future directions for the study of MORPH. One potential area of research is the development of more water-soluble forms of MORPH, which would make it easier to administer in experiments. Additionally, the use of MORPH in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease is an area of active research. Finally, the potential use of MORPH in the development of new cancer therapies is an exciting area of research that warrants further investigation.
Conclusion:
In conclusion, MORPH is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. Its synthesis method is relatively straightforward, and it has been extensively studied for its anti-inflammatory, analgesic, and anti-cancer properties. The mechanism of action of MORPH involves the inhibition of COX-2 and protein kinase C, and it has been shown to exhibit a range of biochemical and physiological effects. While MORPH has some limitations, its potential applications in the treatment of neurodegenerative diseases and cancer make it an exciting area of research for the future.

Synthesis Methods

The synthesis of MORPH involves the reaction between 4-(4-morpholinyl)aniline and ethyl 2-(3-methyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetate in the presence of a catalyst. The resulting product is then subjected to hydrolysis and acidification to obtain MORPH. The synthesis method is relatively straightforward and has been optimized for high yield and purity.

Scientific Research Applications

MORPH has been extensively studied for its potential applications in various areas of scientific research. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. MORPH has also been investigated for its role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, MORPH has been used as a tool in the study of protein-protein interactions and drug discovery.